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Compound of Interest

Compound Name: Armepavine

Cat. No.: B10780532 Get Quote

Application Notes and Protocols: Armepavine
Stock Solution
For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation and storage of

Armepavine stock solutions, ensuring solution integrity and reproducibility in experimental

settings.

Armepavine Properties
Armepavine is a benzylisoquinoline alkaloid with demonstrated immunosuppressive and

antifibrotic effects. Accurate preparation and storage of stock solutions are critical for reliable in

vitro and in vivo studies.

Solubility and Stock Solution Concentrations
Proper dissolution is key to preparing a homogenous stock solution. The following table

summarizes the recommended solvents and concentrations for Armepavine.
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Solvent/Vehicle Concentration Notes

Dimethyl Sulfoxide (DMSO) 10 mM Sonication is recommended

10% DMSO + 40% PEG300 +

5% Tween-80 + 45% Saline

(for in vivo use)

1 mg/mL (3.19 mM) Sonication is recommended

Data compiled from supplier information.[1]

Storage and Stability
To maintain the stability and activity of Armepavine, adhere to the following storage conditions.

Form
Storage
Temperature

Duration Notes

Powder -20°C Up to 3 years
Keep away from direct

sunlight.[1]

In Solvent -80°C Up to 1 year

In Solvent (Short-

term)
0 - 4°C Days to weeks

Store in a dry, dark

place.[2]

In Solvent (Long-term) -20°C Months to years
Store in a dry, dark

place.[2]

Armepavine is stable for several weeks during standard shipping at ambient temperatures.[2]

Experimental Protocol: Preparation of a 10 mM
Armepavine Stock Solution in DMSO
This protocol details the steps for preparing a 10 mM stock solution of Armepavine in DMSO.

Materials:

Armepavine powder (Molecular Weight: 313.40 g/mol )
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Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or amber glass vials

Analytical balance

Spatula

Vortex mixer

Sonicator (water bath)

Pipettors and sterile filter tips

Procedure:

Pre-handling: Before opening, bring the vial of Armepavine powder to room temperature to

prevent condensation.

Weighing: Tare a sterile, pre-weighed microcentrifuge tube or vial on an analytical balance.

Carefully weigh the desired amount of Armepavine powder.

Calculation Example: To prepare 1 mL of a 10 mM stock solution, you will need:

10 mmol/L * 1 L/1000 mL * 1 mL * 313.40 g/mol = 0.003134 g = 3.134 mg

Dissolution:

Add the appropriate volume of DMSO to the vial containing the Armepavine powder.

Vortex the solution for 1-2 minutes to facilitate dissolution.

Sonication: If the compound is not fully dissolved after vortexing, place the vial in a water

bath sonicator for 10-30 minutes, or until the solution is clear.[1][3] Gentle warming to 37°C

can also aid dissolution if the compound's properties permit.[3]

Final Check: Visually inspect the solution to ensure that all solid material has completely

dissolved.
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Aliquoting and Storage:

Dispense the stock solution into single-use aliquots in sterile, clearly labeled amber vials

or tubes wrapped in foil to protect from light.[3]

Label each aliquot with the compound name (Armepavine), concentration (10 mM),

solvent (DMSO), preparation date, and your initials.

For long-term storage, place the aliquots at -80°C.[1] For short-term use, store at -20°C.[2]

Visual Workflows and Pathways
Diagram 1: Armepavine Stock Solution Workflow
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Preparation

Storage

1. Weigh Armepavine Powder

2. Add DMSO

Calculate Volume

3. Vortex & Sonicate

4. Visual Check for Clarity

5. Aliquot into Light-Protected Vials

Solution Clear

6. Label Vials

7. Store at -80°C (Long-term) 
 or -20°C (Short-term)

Click to download full resolution via product page

Caption: Workflow for preparing and storing Armepavine stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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